Cas no 133748-89-7 ([1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol)

• Product Name: [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol
• CAS No: 133748-89-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 2166384
• PubChem ID: 18933403
• Update Time: 2025-06-11

[1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol
• 1-(p-chlorobenzyl)-3-hydroxymethyl piperidine
• LIZSEDKZNXDJBH-UHFFFAOYSA-N
• [1-[(4-chlorophenyl)methyl]piperidin-3-yl]methanol
• 133748-89-7
• DB-237154
• AKOS005290000
• (1-(4-Chlorobenzyl)piperidin-3-yl)methanol
• SCHEMBL6267504

• MDL： MFCD00814358
• Inchi： 1S/C13H18ClNO/c14-13-5-3-11(4-6-13)8-15-7-1-2-12(9-15)10-16/h3-6,12,16H,1-2,7-10H2
• InChI Key： LIZSEDKZNXDJBH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCC(CO)C1

Computed Properties

• Exact Mass: 239.1076919Da
• Monoisotopic Mass: 239.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 323.6±22.0 °C at 760 mmHg
• Flash Point: 149.5±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol

Introduction to [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol (CAS No. 133748-89-7)

[1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol (CAS No. 133748-89-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has been the subject of numerous studies due to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol.

The chemical structure of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol is defined by a piperidine ring substituted with a 4-chlorobenzyl group and a methanol moiety. The presence of the chloro substituent on the benzene ring and the methanol group on the piperidine ring imparts distinct chemical and physical properties to this compound. These structural features contribute to its solubility, stability, and reactivity, making it a valuable candidate for various pharmaceutical applications.

In terms of synthesis, [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol can be prepared through several synthetic routes. One common method involves the reaction of 3-piperidinemethanol with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Alternative synthetic strategies have also been explored to optimize the efficiency and scalability of the synthesis process, including catalytic methods and microwave-assisted reactions.

The biological activities of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Additionally, [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol has demonstrated significant anti-inflammatory effects in preclinical studies. In vitro and in vivo experiments have revealed that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. These findings suggest that this compound may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular mechanisms underlying the biological activities of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These simulations have identified key residues involved in binding and have guided the rational design of more potent analogs with improved pharmacological profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Further clinical studies are needed to fully assess its therapeutic potential and to determine optimal dosing regimens for different indications.

In conclusion, [1-(4-Chloro-benzyl)-piperidin-3-yl]-methanol (CAS No. 133748-89-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and translate these findings into clinical practice.